2-[9H-fluoren-2-yl(hydroxyimino)methyl]benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[9H-fluoren-2-yl(hydroxyimino)methyl]benzoic acid, also known as Fmoc-OSu, is a chemical compound widely used in scientific research as a protecting group for amino acids during peptide synthesis. This compound has been extensively studied due to its unique properties, including its high stability and reactivity.
Mechanism of Action
The mechanism of action of 2-[9H-fluoren-2-yl(hydroxyimino)methyl]benzoic acid involves the formation of a covalent bond between the hydroxylamine group of Fmoc-hydroxylamine and the NHS ester of 2-[9H-fluoren-2-yl(hydroxyimino)methyl]benzoic acid. This reaction results in the formation of a stable Fmoc-amide bond, which protects the amino group of the amino acid.
Biochemical and Physiological Effects:
2-[9H-fluoren-2-yl(hydroxyimino)methyl]benzoic acid has no direct biochemical or physiological effects, as it is used solely as a protecting group in peptide synthesis. However, the peptides synthesized using 2-[9H-fluoren-2-yl(hydroxyimino)methyl]benzoic acid can have a wide range of biochemical and physiological effects, depending on their sequence and structure.
Advantages and Limitations for Lab Experiments
One advantage of using 2-[9H-fluoren-2-yl(hydroxyimino)methyl]benzoic acid in peptide synthesis is its high stability, which allows for the synthesis of longer and more complex peptides. Additionally, the Fmoc protecting group can be easily removed using a base, making it a versatile protecting group for amino acids. However, one limitation of using 2-[9H-fluoren-2-yl(hydroxyimino)methyl]benzoic acid is its cost, as it is a relatively expensive reagent compared to other protecting groups.
Future Directions
There are many potential future directions for the use of 2-[9H-fluoren-2-yl(hydroxyimino)methyl]benzoic acid in peptide synthesis. One area of research is the development of new protecting groups that are more cost-effective or have improved properties. Additionally, the use of 2-[9H-fluoren-2-yl(hydroxyimino)methyl]benzoic acid in the synthesis of non-peptide compounds is an area of active research. Finally, the development of new methods for the removal of the Fmoc protecting group is an ongoing area of research, as the current methods can be time-consuming and require the use of hazardous chemicals.
Synthesis Methods
The synthesis of 2-[9H-fluoren-2-yl(hydroxyimino)methyl]benzoic acid involves the reaction of fluorenylmethyloxycarbonyl chloride (Fmoc-Cl) with hydroxylamine hydrochloride to form Fmoc-hydroxylamine. This intermediate is then reacted with N-hydroxysuccinimide (NHS) to produce 2-[9H-fluoren-2-yl(hydroxyimino)methyl]benzoic acid. This synthesis method has been optimized over the years to increase the yield and purity of the final product.
Scientific Research Applications
2-[9H-fluoren-2-yl(hydroxyimino)methyl]benzoic acid is commonly used in peptide synthesis to protect the amino group of an amino acid. This protecting group can be easily removed using a base, allowing for the synthesis of longer and more complex peptides. 2-[9H-fluoren-2-yl(hydroxyimino)methyl]benzoic acid is also used in the solid-phase synthesis of peptides, where the peptide is synthesized on a resin and the Fmoc protecting group is removed step-by-step as the peptide is elongated.
properties
IUPAC Name |
2-[(E)-C-(9H-fluoren-2-yl)-N-hydroxycarbonimidoyl]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H15NO3/c23-21(24)19-8-4-3-7-18(19)20(22-25)14-9-10-17-15(12-14)11-13-5-1-2-6-16(13)17/h1-10,12,25H,11H2,(H,23,24)/b22-20+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GKOGMTKQUFEPMJ-LSDHQDQOSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=CC=CC=C2C3=C1C=C(C=C3)C(=NO)C4=CC=CC=C4C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C2=CC=CC=C2C3=C1C=C(C=C3)/C(=N\O)/C4=CC=CC=C4C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H15NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[9H-Fluoren-2-yl(hydroxyimino)methyl]benzoic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.